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Dehydrololiolide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Dehydrololiolide, a naturally occurring monoterpenoid lactone, has garnered significant

interest within the scientific community due to its diverse biological activities. This technical

guide provides an in-depth overview of dehydrololiolide, focusing on its chemical properties,

biological effects, and the methodologies employed in its study. This document is intended to

serve as a valuable resource for researchers, scientists, and professionals in the field of drug

development, offering a consolidated repository of technical data, experimental protocols, and

an exploration of its potential mechanisms of action.

Chemical Identification and Molecular Structure
Dehydrololiolide is a C11-norisoprenoid that exists as different stereoisomers. The general

chemical information is summarized below.
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Property Data

Common Name Dehydrololiolide

Systematic Name
4,5,7,7a-Tetrahydro-4,4,7a-trimethyl-2,6-

benzofurandione

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

CAS Number 1133-04-6 (general)[1]

19355-58-9 (racemic)

81422-77-7 ((S)-enantiomer)

SMILES CC1(C)CC(=O)CC2(C)C1=CC(=O)O2

Molecular Structure:

Figure 1. 2D and 3D chemical structures of Dehydrololiolide.

Biological Activities and Quantitative Data
Dehydrololiolide has been reported to exhibit a range of biological activities, including

aromatase inhibition, allelopathic effects, and potential anti-inflammatory properties. A summary

of the quantitative data from various studies is presented in Table 2.
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Table 2: Summary of Quantitative Biological Activity Data for Dehydrololiolide

Biological
Activity

Assay/Model
System

Endpoint Result Reference

Aromatase

Inhibition
SK-BR-3 cells PCA 21.8% at 50 µM [1]

Allelopathic

Activity

Cress (Lepidium

sativum)

seedling growth

IC₅₀ (shoot) 0.15 - 0.24 mM

IC₅₀ (root) 0.04 - 0.11 mM

Experimental Protocols
This section provides detailed methodologies for the isolation, synthesis, and biological

evaluation of dehydrololiolide, as cited in the literature.

Isolation of (-)-Dehydrololiolide from Brassaiopsis
glomerulata
This protocol describes the bioassay-guided fractionation of B. glomerulata leaves to isolate (-)-

dehydrololiolide.

Experimental Workflow:
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Extraction and Partitioning

Fractionation of Ethyl Acetate Extract

Air-dried B. glomerulata leaves (1.1 kg) Methanol Extraction (3 x 3 L) Concentration in vacuo (46.1 g) Partitioning
Petroleum Ether Extract (11.6 g)

Petroleum Ether

Ethyl Acetate Extract (8.2 g)

Ethyl Acetate

Aqueous Extract (13.3 g)Water

Si gel Vacuum Liquid Chromatography

Gradient Elution

Fractions (F001-F120) Preparative Reversed-Phase HPLC
Combined Fractions F041-F045

(-)-Dehydrololiolide (3.5 mg)
85:15 H2O:ACN to 1:9 H2O:ACN

2,6,6-trimethyl-2-hydroxy-
4,4-ethylenedioxycyclohexanone KetoesterEsterification β-hydroxylactone

Intramolecular Aldol Condensation
or Reformatsky Reaction ButenolideDehydration DehydrololiolideHydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1588472?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588472?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2965731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2965731/
https://www.benchchem.com/product/b1588472#dehydrololiolide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1588472#dehydrololiolide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1588472#dehydrololiolide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1588472#dehydrololiolide-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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